Cas no 1423028-58-3 (5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid)

• Product Name: 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid
• CAS No: 1423028-58-3
• MF: C₈H₆Cl₂O₄S
• MW: 269.101839542389
• CID: 4598241
• Update Time: 2025-08-01

5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid

• Inchi： 1S/C8H6Cl2O4S/c1-4-6(8(11)12)2-5(9)3-7(4)15(10,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： GMDYJDXVZIMUFO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC(S(Cl)(=O)=O)=C1C

Additional information on 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid

Introduction to 5-Chloro-3-(Chlorosulfonyl)-2-Methylbenzoic Acid (CAS No. 1423028-58-3)

5-Chloro-3-(chlorosulfonyl)-2-methylbenzoic acid (CAS No. 1423028-58-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular framework, which includes a chlorosulfonyl group, a chloro substituent, and a methyl group attached to a benzoic acid core. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid is C₉H₆Cl₂O₄S, and its molecular weight is approximately 277.1 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its physical and chemical properties, including melting point, solubility, and stability, have been extensively studied to optimize its use in various applications.

In the pharmaceutical industry, 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid has shown promise as an intermediate in the synthesis of novel drugs. The chlorosulfonyl group can be readily converted into other functional groups through various chemical reactions, making it a valuable building block for the development of new therapeutic agents. Recent research has focused on its potential use in the synthesis of anti-inflammatory drugs and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a series of novel sulfonamide derivatives with potent anti-inflammatory activity.

Beyond pharmaceutical applications, 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid has also found utility in materials science. The presence of the chlorosulfonyl group allows for the formation of strong covalent bonds with other molecules, making it useful in the development of advanced materials such as polymers and coatings. A recent study published in the Journal of Polymer Science demonstrated the use of this compound as a cross-linking agent in the synthesis of high-performance polymer networks with enhanced mechanical properties.

The synthetic versatility of 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid has also been explored in organic synthesis. The compound can undergo various reactions such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions to form a wide range of derivatives. These derivatives have been used in the synthesis of complex organic molecules with diverse functionalities. For example, a study published in Organic Letters reported the use of this compound as a key starting material in the synthesis of novel heterocyclic compounds with potential biological activities.

The environmental impact and safety profile of 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid have also been investigated to ensure its safe use in industrial and laboratory settings. Studies have shown that while the compound is stable under normal conditions, it should be handled with care due to its reactivity with certain chemicals and its potential to form hazardous byproducts under specific conditions. Proper storage and handling protocols are essential to minimize any risks associated with its use.

In conclusion, 5-chloro-3-(chlorosulfonyl)-2-methylbenzoic acid (CAS No. 1423028-58-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of novel drugs, advanced materials, and complex organic molecules. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern chemistry.